Cas no 2368909-38-8 (4-Bromo-5-fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

• Product Name: 4-Bromo-5-fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• CAS No: 2368909-38-8
• MF: C₁₂H₁₂BrFN₂O
• MW: 299.138885498047
• CID: 6794729
• PubChem ID: 139345935
• Update Time: 2025-06-08

4-Bromo-5-fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21196032
• 4-BROMO-5-FLUORO-1-TETRAHYDROPYRAN-2-YL-INDAZOLE
• 4-Bromo-5-fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• DB-396623
• G79626
• 2368909-38-8

• Inchi： 1S/C12H12BrFN2O/c13-12-8-7-15-16(10(8)5-4-9(12)14)11-3-1-2-6-17-11/h4-5,7,11H,1-3,6H2
• InChI Key： VZPAZVIATGZHBE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C=NN2C1CCCCO1)F

Computed Properties

• Exact Mass: 298.01170g/mol
• Monoisotopic Mass: 298.01170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27Ų

Additional information on 4-Bromo-5-fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

4-Bromo-5-fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 2368909-38-8): A Comprehensive Overview of Its Chemical Properties, Pharmacological Applications, and Emerging Research

The compound 4-bromo-5-fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 2368909-38-8) represents a structurally complex heterocyclic molecule with significant potential in modern medicinal chemistry. This indazole derivative incorporates a bromine atom at position 4 and a fluorine substituent at position 5, while the tetrahydro-pyran moiety at the N1 position introduces steric and electronic features critical for biological activity. Recent studies highlight its role as a promising scaffold for targeting protein-protein interactions (PPIs) and kinase signaling pathways, aligning with emerging trends in precision drug design.

Structurally, the compound’s indazole core provides inherent aromatic stability and hydrogen-bonding capabilities, while the tetrahydropyran substituent enhances metabolic stability and membrane permeability—a key consideration for drug-like properties. The presence of both bromine and fluorine substituents allows fine-tuning of physicochemical properties such as lipophilicity and solubility. Notably, this structure has been optimized through iterative medicinal chemistry campaigns reported in Journal of Medicinal Chemistry, where it demonstrated superior selectivity compared to earlier generations of indazole-based inhibitors.

In pharmacological studies published in Nature Communications (2023), this compound exhibited potent inhibition of the Bromodomain-containing protein 4 (BRD4), a validated target in oncology research. The bromine group at C4 was identified as critical for binding affinity to the BET bromodomain pocket, while the fluorine at C5 contributed to reduced off-target interactions with other epigenetic regulators. In vitro assays demonstrated IC₅₀ values as low as 0.7 nM against BRD4, surpassing the activity profile of clinical candidate OTX015 by nearly two-fold under comparable conditions.

Beyond epigenetic modulation, recent investigations published in ACS Medicinal Chemistry Letters explored its utility as a kinase inhibitor through allosteric modulation of cyclin-dependent kinase 9 (CDK9). The tetrahydropyran group was found to stabilize an inactive conformation of CDK9-cyclin T complexes, inhibiting transcriptional elongation in cancer cells. This dual mechanism—combining bromodomain inhibition with kinase modulation—positions it uniquely within the landscape of anti-cancer agents targeting both chromatin remodeling and cell cycle regulation.

Clinical translatability is further supported by preclinical data from mouse xenograft models reported in Cancer Research. When administered orally at 5 mg/kg doses three times weekly, the compound induced tumor growth inhibition exceeding 75% in triple-negative breast cancer models without observable hepatotoxicity up to 14 days post-treatment. These results align with its favorable pharmacokinetic profile: oral bioavailability exceeds 60% in rodents due to efficient absorption facilitated by its lipophilic balance achieved through substituent optimization.

Synthetic advancements published in Chemical Science (2023) introduced a convergent synthesis strategy enabling scalable production with >95% purity using microwave-assisted Suzuki-Miyaura coupling for bromination steps. This method reduces reaction steps by integrating late-stage functionalization of the indazole core with tetrahydropyran attachment via click chemistry protocols—demonstrating industrial viability for large-scale pharmaceutical manufacturing.

Ongoing research highlighted in the March 2024 issue of Molecular Cancer Therapeutics investigates its synergistic effects when combined with PARP inhibitors in BRCA-deficient ovarian cancers. Early data indicates enhanced DNA damage response induction compared to monotherapy regimens, suggesting potential for combination therapies that exploit synthetic lethality mechanisms without increasing myelosuppression—a critical advantage over current platinum-based standards.

In neurodegenerative disease modeling published concurrently in Nature Neuroscience, this compound’s ability to inhibit glycogen synthase kinase 3β (GSK3β) emerged as an unexpected yet promising off-target activity. At sub-nanomolar concentrations, it reduced tau hyperphosphorylation in Alzheimer’s disease cellular models while preserving normal neuronal signaling—a property attributed to its unique spatial arrangement between substituent groups that selectively modulates kinase conformation without global inhibition.

The structural versatility of this molecule is further evidenced by its use as a probe tool for studying autophagy pathways reported in eLife Sciences. Its ability to transiently activate ULK1 complex assembly through ATP competitive binding provided novel insights into lysosomal biogenesis mechanisms—a discovery that underscores its value beyond therapeutic applications into fundamental biology research.

Current patent filings (WO/xxx/xxxx) emphasize its utility across multiple therapeutic areas including hematologic malignancies and neuroinflammatory disorders. Regulatory submissions are anticipated following completion of toxicokinetic studies currently underway with FDA guidelines compliance achieved through ICH M7 mutagenicity assessments confirming no genotoxic liabilities associated with its chemical structure.